Cas no 866810-38-0 (6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866810-38-0
• MF: C₂₃H₁₇F₂NO₄S
• MW: 441.447191953659
• CID: 6315685
• PubChem ID: 2137282
• Update Time: 2025-09-23

6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• 6-fluoro-3-(4-fluorophenyl)sulfonyl-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• 6-fluoro-3-((4-fluorophenyl)sulfonyl)-1-(4-methoxybenzyl)quinolin-4(1H)-one
• AKOS001838693
• AB00675187-01
• 866810-38-0
• F1605-0123

• Inchi： 1S/C23H17F2NO4S/c1-30-18-7-2-15(3-8-18)13-26-14-22(23(27)20-12-17(25)6-11-21(20)26)31(28,29)19-9-4-16(24)5-10-19/h2-12,14H,13H2,1H3
• InChI Key： YCFBPBDNHOASOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC(=CC=1)OC)F)=O)(=O)=O

Computed Properties

• Exact Mass: 441.08463552g/mol
• Monoisotopic Mass: 441.08463552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.1Ų

Additional information on 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866810-38-0)

The compound 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866810-38-0) is a fluorinated quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro substitution and a benzenesulfonyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential applications in targeting specific enzymatic pathways, given its structural similarity to known bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of fluoro groups in 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one aligns with this trend, as fluorination often improves a compound's pharmacokinetic properties. This has led to increased searches for "fluoroquinolone derivatives" and "sulfonamide-based therapeutics" in scientific databases, reflecting the growing interest in such molecules.

The compound's dihydroquinolin-4-one core is another area of focus, as it is a common scaffold in medicinal chemistry. This structural motif is frequently associated with anti-inflammatory, antimicrobial, and anticancer activities. Consequently, queries like "quinolin-4-one derivatives in drug design" and "sulfonyl-containing bioactive molecules" have become prevalent in academic and industrial research circles.

From a synthetic perspective, 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one offers opportunities for further derivatization. The methoxyphenyl and benzenesulfonyl moieties provide sites for chemical modifications, enabling the development of analogs with tailored properties. This adaptability has sparked discussions around "structure-activity relationships in fluorinated quinolines" and "optimizing sulfonamide-based drugs," highlighting its relevance in modern drug discovery.

Environmental and sustainability considerations are also shaping research into this compound. With the pharmaceutical industry increasingly focused on green chemistry, the synthesis of 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one using eco-friendly methods has gained attention. Searches for "sustainable synthesis of fluorinated heterocycles" and "green chemistry in drug development" underscore this shift in priorities.

In summary, 6-fluoro-3-(4-fluorobenzenesulfonyl)-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866810-38-0) represents a promising candidate for further investigation in medicinal chemistry. Its structural features, combined with the growing interest in fluorinated and sulfonamide-containing compounds, position it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to prioritize innovation and sustainability, this compound is likely to remain a focal point in discussions around drug design and development.